Cas no 2229196-93-2 (2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol
• CAS No: 2229196-93-2
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5887088
• PubChem ID: 165714894
• Update Time: 2025-06-15

2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol
• EN300-1934182
• 2229196-93-2

• Inchi： 1S/C11H15BrO3/c1-3-15-10-5-4-8(9(13)7-12)6-11(10)14-2/h4-6,9,13H,3,7H2,1-2H3
• InChI Key： GWWYCPXMNMVDMX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)OC)OCC)O

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-Bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol (CAS No. 2229196-93-2)

The compound 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol (CAS No. 2229196-93-2) is a brominated aromatic alcohol with significant potential in pharmaceutical and synthetic chemistry applications. Its molecular structure features a 4-ethoxy-3-methoxyphenyl group, which is a key motif in many bioactive molecules. Researchers are increasingly interested in this compound due to its versatility as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders.

In recent years, the demand for brominated aromatic compounds has surged, driven by their utility in drug discovery and material science. The presence of both ethoxy and methoxy substituents in 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol enhances its solubility and reactivity, making it a valuable building block for medicinal chemists. This aligns with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

The compound’s CAS No. 2229196-93-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, spectroscopic data, and applications in drug development. For instance, its structural similarity to vanillin derivatives has sparked interest in its potential as a precursor for flavor and fragrance ingredients, a niche yet expanding market.

From a technical perspective, 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol exhibits unique physicochemical properties. The bromo substituent introduces a reactive site for further functionalization, while the hydroxyl group allows for hydrogen bonding, influencing its crystallinity and stability. These characteristics are critical for its use in high-throughput screening and combinatorial chemistry, where precise control over molecular interactions is paramount.

Another area of interest is the compound’s role in neuroprotective agent research. The 4-ethoxy-3-methoxyphenyl moiety is found in several compounds with reported antioxidant and anti-inflammatory properties. This has led to speculation about its potential in addressing oxidative stress-related diseases, a hot topic in biomedical research. However, rigorous studies are needed to validate these hypotheses.

In summary, 2-bromo-1-(4-ethoxy-3-methoxyphenyl)ethan-1-ol (CAS No. 2229196-93-2) is a multifaceted compound with promising applications across multiple scientific disciplines. Its structural features, reactivity, and bioactive potential make it a subject of ongoing investigation, particularly in the context of drug discovery and material innovation. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials.